Cas no 150360-19-3 (2-Thiophenecarboxylicacid, 3-amino-5-cyano-, ethyl ester)

• Product Name: 2-Thiophenecarboxylicacid, 3-amino-5-cyano-, ethyl ester
• CAS No: 150360-19-3
• MF: C₈H₈N₂O₂S
• MW: 196.226320266724
• CID: 99896
• Update Time: 2024-01-24

2-Thiophenecarboxylicacid, 3-amino-5-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-amino-5-cyano-, ethyl ester
• ethyl 3-amino-5-cyanothiophene-2-carboxylate
• 2-Thiophenecarboxylicacid,3-amino-5-cyano-,ethylester(9CI)
• 2-Thiophenecarboxylic acid, 3-amino-5-cyano-, ethyl ester

• Inchi： 1S/C8H8N2O2S/c1-2-12-8(11)7-6(10)3-5(4-9)13-7/h3H,2,10H2,1H3
• InChI Key： XCYMUDSNOXUNKS-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(C#N)=CC=1N

Computed Properties

• Exact Mass: 196.031
• Monoisotopic Mass: 196.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 400.8±45.0 °C(Predicted)
• pka: 0.35±0.10(Predicted)